Cas no 1866638-25-6 (4-Pyridinecarboxylic acid, 5-chloro-2-[(2-propyn-1-yloxy)amino]-)

• Product Name: 4-Pyridinecarboxylic acid, 5-chloro-2-[(2-propyn-1-yloxy)amino]-
• CAS No: 1866638-25-6
• MF: C₉H₇ClN₂O₃
• MW: 226.61648106575
• CID: 6414735
• PubChem ID: 127020558
• Update Time: 2025-10-29

4-Pyridinecarboxylic acid, 5-chloro-2-[(2-propyn-1-yloxy)amino]- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 5-chloro-2-[(2-propyn-1-yloxy)amino]-
• 1866638-25-6
• 5-Chloro-2-[(prop-2-yn-1-yloxy)amino]pyridine-4-carboxylic acid
• EN300-1449267
• 5-Chloro-2-[(prop-2-yn-1-yloxy)amino]pyridine-4-carboxylicacid

• Inchi： 1S/C9H7ClN2O3/c1-2-3-15-12-8-4-6(9(13)14)7(10)5-11-8/h1,4-5H,3H2,(H,11,12)(H,13,14)
• InChI Key： ISJKKJDBRPFXCJ-UHFFFAOYSA-N
• SMILES： C1(NOCC#C)=NC=C(Cl)C(C(O)=O)=C1

Computed Properties

• Exact Mass: 226.0145198g/mol
• Monoisotopic Mass: 226.0145198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 265.5±50.0 °C(Predicted)
• pka: 2.03±0.20(Predicted)

Additional information on 4-Pyridinecarboxylic acid, 5-chloro-2-[(2-propyn-1-yloxy)amino]-

4-Pyridinecarboxylic Acid, 5-Chloro-2-[(2-Propyn-1-Yloxy)Amino]-: A Comprehensive Overview

The compound with CAS No. 1866638-25-6, commonly referred to as 4-Pyridinecarboxylic acid, 5-chloro-2-[(2-propyn-1-yloxy)amino], is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and biological activities. The structure of this compound is characterized by a pyridine ring substituted with a carboxylic acid group at position 4, a chlorine atom at position 5, and an amino group substituted with a propargyl ether moiety at position 2. These structural features make it a versatile molecule with applications in drug design, material science, and catalysis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-Pyridinecarboxylic acid, 5-chloro-2-[(2-propyn-1-yloxy)amino]. Researchers have employed various methodologies, including transition-metal-catalyzed cross-coupling reactions and nucleophilic substitution strategies, to construct this complex molecule. The use of palladium catalysts has been particularly effective in forming the critical carbon-heteroatom bonds required for this compound's synthesis. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for high-throughput screening in pharmaceutical research.

The pharmacological properties of 4-Pyridinecarboxylic acid, 5-chloro-2-[(2-propyn-1-yloxy)amino] have been extensively studied in recent years. Preclinical studies indicate that this compound exhibits potent inhibitory activity against several enzymes associated with inflammatory diseases and neurodegenerative disorders. For instance, it has shown remarkable efficacy in inhibiting cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways. Additionally, its ability to modulate glutamate receptors makes it a promising candidate for treating conditions such as Alzheimer's disease and epilepsy.

In terms of applications, 4-Pyridinecarboxylic acid, 5-chloro-2-[(2-propyn-1-yloxy)amino] has garnered attention in the field of medicinal chemistry as a lead compound for drug development. Its unique structure allows for further functionalization to enhance bioavailability and target specificity. Researchers are actively exploring its potential as an anti-inflammatory agent and are investigating its safety profile through in vivo toxicological studies. Furthermore, its ability to act as a ligand in metalloenzyme inhibition opens new avenues for developing novel therapeutic agents.

The environmental impact of synthesizing and using 4-Pyridinecarboxylic acid, 5-chloro-2-[(2-propyn-1-yloxy)amino] has also been a topic of recent research. Studies have focused on developing eco-friendly synthesis routes that minimize waste generation and reduce the use of hazardous reagents. Green chemistry principles have been incorporated into these processes, ensuring that the production of this compound aligns with sustainable practices.

In conclusion, 4-Pyridinecarboxylic acid, 5-chloro-2-[(2-propyn-1-yloxy)amino], with CAS No. 1866638-25-6, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its structural complexity and functional versatility make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing both scientific understanding and therapeutic innovation.